molecular formula C9H9F3O3 B8767939 Ethyl 2-methyl-5-(trifluoromethyl)furan-3-carboxylate

Ethyl 2-methyl-5-(trifluoromethyl)furan-3-carboxylate

Cat. No.: B8767939
M. Wt: 222.16 g/mol
InChI Key: UCTFVDURZZFPDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-methyl-5-(trifluoromethyl)furan-3-carboxylate is a useful research compound. Its molecular formula is C9H9F3O3 and its molecular weight is 222.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9F3O3

Molecular Weight

222.16 g/mol

IUPAC Name

ethyl 2-methyl-5-(trifluoromethyl)furan-3-carboxylate

InChI

InChI=1S/C9H9F3O3/c1-3-14-8(13)6-4-7(9(10,11)12)15-5(6)2/h4H,3H2,1-2H3

InChI Key

UCTFVDURZZFPDI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(OC(=C1)C(F)(F)F)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of ethyl 2-acetyl-5,5,5-trifluoro-4-oxopentanoate (1.37 g) and toluene (5 mL) was added TsOH monohydrate (0.109 g) at room temperature, and the mixture was refluxed with azeotropic removal of water by Dean-Stark apparatus for 14 h. The mixture was poured into water at room temperature and extracted with EtOAc. The organic layer was separated, washed successively with water and brine, dried over MgSO4 and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/hexane) to give the title compound (0.730 g).
Quantity
1.37 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
[Compound]
Name
TsOH monohydrate
Quantity
0.109 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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